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For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of Teixobactin, a novel antibiotic
with a unique mechanism of action and promising activity against a range of multidrug-resistant
Gram-positive pathogens. The discovery of Teixobactin has been hailed as a significant
breakthrough in the fight against antimicrobial resistance.

Discovery and Background

Teixobactin was discovered in 2015 by a team of researchers at Northeastern University in
Boston.[1][2] The discovery was the result of a novel cultivation technique that allowed for the
growth of previously unculturable soil bacteria.[2][3] Approximately 99% of all bacterial species
in the environment are considered unculturable in a laboratory setting, representing a vast,
untapped source of new bioactive compounds.[2][4]

The research team, led by Kim Lewis and Slava Epstein, developed a device called the iChip.
[2] The iChip consists of multiple miniature diffusion chambers that can be inoculated with
single bacterial cells from a soil sample.[2][3] The device is then placed back into the soil,
allowing the bacteria to grow in their natural environment by accessing essential nutrients and
growth factors through semi-permeable membranes.[2] This method successfully cultivated
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approximately 50% of the soil bacteria, a significant increase from the 1% achievable with
standard laboratory techniques.[2]

Through screening the extracts of these newly cultivated bacteria for antimicrobial activity,
Teixobactin was isolated from a previously unknown Gram-negative bacterium, Eleftheria
terrae.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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